Cas no 1260654-15-6 (3-(3-fluoro-2-methoxyphenyl)pyrrolidine)
3-(3-fluoro-2-methoxyphenyl)pyrrolidine Chemical and Physical Properties
Names and Identifiers
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- 3-(3-fluoro-2-methoxyphenyl)pyrrolidine
- 1260654-15-6
- EN300-1848604
-
- Inchi: 1S/C11H14FNO/c1-14-11-9(3-2-4-10(11)12)8-5-6-13-7-8/h2-4,8,13H,5-7H2,1H3
- InChI Key: NQEMSDFISPCARP-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1OC)C1CNCC1
Computed Properties
- Exact Mass: 195.105942232g/mol
- Monoisotopic Mass: 195.105942232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 21.3Ų
3-(3-fluoro-2-methoxyphenyl)pyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1848604-0.05g |
3-(3-fluoro-2-methoxyphenyl)pyrrolidine |
1260654-15-6 | 0.05g |
$888.0 | 2023-09-19 | ||
| Enamine | EN300-1848604-0.1g |
3-(3-fluoro-2-methoxyphenyl)pyrrolidine |
1260654-15-6 | 0.1g |
$930.0 | 2023-09-19 | ||
| Enamine | EN300-1848604-0.25g |
3-(3-fluoro-2-methoxyphenyl)pyrrolidine |
1260654-15-6 | 0.25g |
$972.0 | 2023-09-19 | ||
| Enamine | EN300-1848604-0.5g |
3-(3-fluoro-2-methoxyphenyl)pyrrolidine |
1260654-15-6 | 0.5g |
$1014.0 | 2023-09-19 | ||
| Enamine | EN300-1848604-1.0g |
3-(3-fluoro-2-methoxyphenyl)pyrrolidine |
1260654-15-6 | 1g |
$1057.0 | 2023-06-03 | ||
| Enamine | EN300-1848604-2.5g |
3-(3-fluoro-2-methoxyphenyl)pyrrolidine |
1260654-15-6 | 2.5g |
$2071.0 | 2023-09-19 | ||
| Enamine | EN300-1848604-5.0g |
3-(3-fluoro-2-methoxyphenyl)pyrrolidine |
1260654-15-6 | 5g |
$3065.0 | 2023-06-03 | ||
| Enamine | EN300-1848604-10.0g |
3-(3-fluoro-2-methoxyphenyl)pyrrolidine |
1260654-15-6 | 10g |
$4545.0 | 2023-06-03 | ||
| Enamine | EN300-1848604-1g |
3-(3-fluoro-2-methoxyphenyl)pyrrolidine |
1260654-15-6 | 1g |
$1057.0 | 2023-09-19 | ||
| Enamine | EN300-1848604-5g |
3-(3-fluoro-2-methoxyphenyl)pyrrolidine |
1260654-15-6 | 5g |
$3065.0 | 2023-09-19 |
3-(3-fluoro-2-methoxyphenyl)pyrrolidine Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 3-(3-fluoro-2-methoxyphenyl)pyrrolidine
Introduction to 3-(3-fluoro-2-methoxyphenyl)pyrrolidine (CAS No: 1260654-15-6)
3-(3-fluoro-2-methoxyphenyl)pyrrolidine, identified by its Chemical Abstracts Service (CAS) number 1260654-15-6, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both fluoro and methoxy substituents in its aromatic ring system imparts distinct electronic and steric characteristics, making it a valuable scaffold for the development of novel bioactive molecules.
The compound belongs to the pyrrolidine class of nitrogen-containing heterocycles, which are widely recognized for their role in various biological processes and therapeutic interventions. Pyrrolidine derivatives have been extensively studied for their pharmacological activity, particularly in the context of central nervous system (CNS) disorders, cardiovascular diseases, and inflammatory conditions. The structural motif of 3-(3-fluoro-2-methoxyphenyl)pyrrolidine offers a promising platform for modulating biological targets due to its ability to engage with multiple receptor systems.
In recent years, the pharmaceutical industry has increasingly focused on the development of fluorinated aromatic compounds, as the introduction of fluorine atoms can significantly enhance the metabolic stability, binding affinity, and overall pharmacokinetic profile of drug candidates. The fluoro-substituted phenyl ring in 3-(3-fluoro-2-methoxyphenyl)pyrrolidine contributes to its potential as a lead compound in drug discovery. Fluorine atoms can influence the electronic properties of the molecule, leading to improved interactions with biological targets such as enzymes and receptors.
The methoxy-group in the same aromatic ring further enhances the compound's versatility. Methoxy substitution is known to increase lipophilicity while maintaining good solubility, which is crucial for oral bioavailability. This balance makes 3-(3-fluoro-2-methoxyphenyl)pyrrolidine an attractive candidate for further exploration in medicinal chemistry.
The synthesis of 3-(3-fluoro-2-methoxyphenyl)pyrrolidine involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the pyrrolidine ring typically involves cyclization reactions, often catalyzed by transition metals or acid/base-mediated processes. The subsequent installation of the fluoro- and methoxy-substituents demands careful selection of reagents and methodologies to ensure high yield and purity.
The pharmacological evaluation of 3-(3-fluoro-2-methoxyphenyl)pyrrolidine has revealed promising activities in several disease models. Preclinical studies suggest that this compound may exhibit potent effects on neurotransmitter systems relevant to depression and anxiety disorders. The ability of the pyrrolidine core to modulate serotonin receptors has been a focus of research, with early data indicating potential therapeutic benefits.
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